Cas no 1806845-51-1 (6-Chloro-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-carboxaldehyde)

• Product Name: 6-Chloro-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-carboxaldehyde
• CAS No: 1806845-51-1
• MF: C₈H₃ClF₅NO
• MW: 259.56053853035
• CID: 4807461
• Update Time: 2025-05-25

6-Chloro-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-carboxaldehyde

• Inchi： 1S/C8H3ClF5NO/c9-5-1-3(7(10)11)6(8(12,13)14)4(2-16)15-5/h1-2,7H
• InChI Key： BKVNLJHFGNDQFQ-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)F)=C(C(F)(F)F)C(C=O)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 259
• XLogP3: 3.1
• Topological Polar Surface Area: 30

Additional information on 6-Chloro-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-carboxaldehyde

6-Chloro-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-carboxaldehyde: A Comprehensive Overview

The compound 6-Chloro-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-carboxaldehyde (CAS No. 1806845-51-1) is a highly specialized organic molecule with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines a pyridine ring with multiple substituents, including a chlorine atom, a difluoromethyl group, a trifluoromethyl group, and an aldehyde functional group. These substituents contribute to its distinct chemical properties and reactivity.

Recent studies have highlighted the potential of 6-Chloro-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-carboxaldehyde as a key intermediate in the synthesis of bioactive compounds. For instance, researchers have explored its role in the development of novel insecticides and herbicides due to its ability to target specific enzymatic pathways in pests and weeds. The presence of fluorinated groups enhances the compound's stability and bioavailability, making it an attractive candidate for agricultural applications.

In the pharmaceutical industry, 6-Chloro-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-carboxaldehyde has been investigated as a precursor for the synthesis of kinase inhibitors and other therapeutic agents. Its aldehyde group facilitates various chemical transformations, enabling the creation of complex molecular architectures with potential medicinal benefits. Recent advancements in catalytic asymmetric synthesis have further expanded its utility in drug discovery programs.

The synthesis of 6-Chloro-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-carboxaldehyde typically involves multi-step processes that require precise control over reaction conditions. Key steps include the formation of the pyridine ring through cyclization reactions, followed by selective substitution to introduce the desired substituents. The use of advanced catalysts and green chemistry principles has improved the efficiency and sustainability of these processes.

From an environmental perspective, 6-Chloro-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-carboxaldehyde exhibits favorable biodegradation characteristics under controlled conditions. However, its potential impact on non-target organisms remains an area of active research. Regulatory agencies continue to monitor its use to ensure compliance with safety standards and minimize ecological risks.

In conclusion, 6-Chloro-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-carboxaldehyde (CAS No. 1806845-51-1) stands as a versatile and innovative compound with diverse applications across multiple industries. Its unique structure, combined with recent advancements in synthetic methodologies and biological evaluations, positions it as a valuable tool for addressing contemporary challenges in science and technology.